Cas no 148857-98-1 (tert-butyl N-(2-fluoro-6-nitrophenyl)carbamate)

• Product Name: tert-butyl N-(2-fluoro-6-nitrophenyl)carbamate
• CAS No: 148857-98-1
• MF: C₁₁H₁₃FN₂O₄
• MW: 256.230326414108
• MDL: MFCD24082362
• CID: 5612901
• PubChem ID: 10377686
• Update Time: 2025-09-28

tert-butyl N-(2-fluoro-6-nitrophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 148857-98-1
• CS-0371776
• QLZDIUDCESOXQM-UHFFFAOYSA-N
• tert-butyl N-(2-fluoro-6-nitrophenyl)carbamate
• AKOS019885440
• SCHEMBL4591743
• EN300-3235801
• tert-Butyl (2-fluoro-6-nitrophenyl)carbamate
• N-(tert-butyloxycarbonyl)-2-fluoro-6-nitroaniline
• Carbamic acid, N-(2-fluoro-6-nitrophenyl)-, 1,1-dimethylethyl ester

• MDL： MFCD24082362
• Inchi： 1S/C11H13FN2O4/c1-11(2,3)18-10(15)13-9-7(12)5-4-6-8(9)14(16)17/h4-6H,1-3H3,(H,13,15)
• InChI Key： QLZDIUDCESOXQM-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1NC(=O)OC(C)(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 256.08593506g/mol
• Monoisotopic Mass: 256.08593506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• Density: 1.317±0.06 g/cm3(Predicted)
• Boiling Point: 297.6±30.0 °C(Predicted)
• pka: 11.49±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters